Cas no 2309453-57-2 (Tert-butyl 4-(4-bromo-1,3-thiazol-2-yl)-4-hydroxyazepane-1-carboxylate)

• Product Name: Tert-butyl 4-(4-bromo-1,3-thiazol-2-yl)-4-hydroxyazepane-1-carboxylate
• CAS No: 2309453-57-2
• MF: C₁₄H₂₁BrN₂O₃S
• MW: 377.29714179039
• CID: 6437908
• PubChem ID: 165778589
• Update Time: 2025-10-28

Tert-butyl 4-(4-bromo-1,3-thiazol-2-yl)-4-hydroxyazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(4-bromo-1,3-thiazol-2-yl)-4-hydroxyazepane-1-carboxylate
• 2309453-57-2
• EN300-7428252
• Tert-butyl 4-(4-bromo-1,3-thiazol-2-yl)-4-hydroxyazepane-1-carboxylate

• Inchi： 1S/C14H21BrN2O3S/c1-13(2,3)20-12(18)17-7-4-5-14(19,6-8-17)11-16-10(15)9-21-11/h9,19H,4-8H2,1-3H3
• InChI Key： LLVDJVPWZCVFHB-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2(CCN(C(=O)OC(C)(C)C)CCC2)O)=N1

Computed Properties

• Exact Mass: 376.04563g/mol
• Monoisotopic Mass: 376.04563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90.9Ų

Additional information on Tert-butyl 4-(4-bromo-1,3-thiazol-2-yl)-4-hydroxyazepane-1-carboxylate

Research Brief on Tert-butyl 4-(4-bromo-1,3-thiazol-2-yl)-4-hydroxyazepane-1-carboxylate (CAS: 2309453-57-2)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of heterocyclic compounds in drug discovery. Among these, Tert-butyl 4-(4-bromo-1,3-thiazol-2-yl)-4-hydroxyazepane-1-carboxylate (CAS: 2309453-57-2) has emerged as a promising scaffold due to its unique structural features and potential biological activities. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, applications, and mechanistic insights.

The compound, characterized by its azepane ring and bromo-thiazolyl moiety, has been investigated for its role as an intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing kinase inhibitors, leveraging the electrophilic nature of the bromo-thiazolyl group for cross-coupling reactions. The tert-butyloxycarbonyl (Boc) protecting group enhances the compound's stability during synthetic manipulations, making it a versatile building block.

Mechanistic studies have revealed that derivatives of this compound exhibit selective modulation of protein-protein interactions (PPIs), particularly in pathways involving apoptosis and cell cycle regulation. For instance, a derivative bearing a morpholine substitution at the 4-position showed nanomolar affinity for the MDM2-p53 interaction site, as reported in ACS Chemical Biology. This underscores the scaffold's potential in oncology therapeutics.

Recent synthetic protocols have optimized the compound's production via a three-step sequence starting from commercially available 4-bromo-2-aminothiazole, achieving an overall yield of 68%. Key improvements include the use of microwave-assisted hydroxylation and Boc protection under mild conditions, reducing side-product formation. These advances, detailed in Organic Process Research & Development, highlight the compound's scalability for industrial applications.

In conclusion, Tert-butyl 4-(4-bromo-1,3-thiazol-2-yl)-4-hydroxyazepane-1-carboxylate represents a multifaceted tool in drug discovery, with demonstrated applications in targeted therapy development. Future research directions may explore its utility in fragment-based drug design and as a precursor for radiopharmaceuticals, given the bromine atom's potential for isotopic labeling.